Cas no 2092415-35-3 (2,8-dioxaspiro[4.5]decane-1,4-dione)

• Product Name: 2,8-dioxaspiro[4.5]decane-1,4-dione
• CAS No: 2092415-35-3
• MF: C₈H₁₀O₄
• MW: 170.162602901459
• CID: 4637079
• Update Time: 2025-10-28

2,8-dioxaspiro[4.5]decane-1,4-dione Chemical and Physical Properties

Names and Identifiers

• 2,8-Dioxaspiro[4.5]decane-1,4-dione
• 2,8-dioxaspiro[4.5]decane-1,4-dione

• Inchi： 1S/C8H10O4/c9-6-5-12-7(10)8(6)1-3-11-4-2-8/h1-5H2
• InChI Key： SKUIGYKVHGGEIF-UHFFFAOYSA-N
• SMILES： C1(=O)C2(CCOCC2)C(=O)CO1

Additional information on 2,8-dioxaspiro[4.5]decane-1,4-dione

2,8-Dioxaspiro[4.5]decane-1,4-dione: A Comprehensive Overview

2,8-Dioxaspiro[4.5]decane-1,4-dione, also known by its CAS number CAS No. 2092415-35-3, is a unique organic compound with a spirocyclic structure. This compound has garnered significant attention in the fields of organic chemistry and materials science due to its intriguing molecular architecture and potential applications in drug design and advanced materials. The molecule consists of a spiro ring system with two oxygen atoms in the dioxane moiety and two ketone groups at positions 1 and 4 of the decane ring system.

The synthesis of 2,8-dioxaspiro[4.5]decane-1,4-dione involves a series of well-controlled reactions that highlight the importance of stereochemistry and regioselectivity in modern organic synthesis. Recent studies have focused on optimizing the synthesis pathways to achieve higher yields and better purity levels. For instance, researchers have employed ring-closing metathesis techniques to construct the spirocyclic framework efficiently. This approach not only simplifies the synthetic process but also opens new avenues for functionalizing the molecule with various substituents.

The physical properties of 2,8-dioxaspiro[4.5]decane-1,4-dione are highly dependent on its molecular structure. The compound exhibits a high degree of rigidity due to the spirocyclic arrangement, which contributes to its stability under thermal and chemical conditions. Recent thermogravimetric analysis (TGA) studies have revealed that the compound has a decomposition temperature above 300°C, making it suitable for applications in high-temperature environments. Additionally, its solubility in common organic solvents such as dichloromethane and acetonitrile facilitates its use in solution-based reactions.

In terms of biological activity, 2,8-dioxaspiro[4.5]decane-1,4-dione has shown promising results in preliminary assays targeting various enzymes and receptors. For example, studies have demonstrated that the compound can inhibit certain kinases involved in cancer cell proliferation. The presence of the dione groups is believed to play a critical role in these interactions by acting as hydrogen bond donors or acceptors. Furthermore, recent research has explored the potential of this compound as a building block for constructing more complex bioactive molecules through modular synthesis.

The application of 2,8-dioxaspiro[4.5]decane-1,4-dione extends beyond biology into materials science. Its rigid structure makes it an ideal candidate for constructing advanced materials such as liquid crystals and self-healing polymers. Recent advancements in polymer chemistry have utilized this compound as a monomer to create stimuli-responsive materials that can respond to external stimuli such as temperature or light changes.

In conclusion, CAS No. 2092415-35-3, or 2,8-dioxaspiro[4.5]decane-1,4-dione, represents a fascinating example of how complex molecular architectures can lead to versatile applications across multiple disciplines. With ongoing research focusing on its synthesis optimization, biological activity evaluation, and material applications, this compound is poised to make significant contributions to both academic and industrial fields.